![molecular formula C11H14N4O2 B5759530 1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide](/img/structure/B5759530.png)
1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. The compound is also known as EMIX or Pyrazosulfuron-ethyl and has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of 1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide involves the inhibition of the enzyme acetolactate synthase (ALS) in plants and bacteria. ALS is responsible for the biosynthesis of the amino acids valine, leucine, and isoleucine, which are essential for plant growth and development. Inhibition of ALS leads to the accumulation of toxic intermediates and ultimately the death of the plant or bacteria.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In plants, the compound inhibits the biosynthesis of essential amino acids, leading to the death of the plant. In animals, the compound has been shown to be relatively non-toxic, with no significant adverse effects on health. However, further studies are needed to determine the long-term effects of exposure to the compound.
Advantages and Limitations for Lab Experiments
The advantages of using 1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide in lab experiments include its high purity and stability, making it a reliable and consistent reagent. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the compound has limitations in terms of its specificity, as it inhibits the biosynthesis of multiple amino acids, making it difficult to study the effects of individual amino acids.
Future Directions
There are numerous future directions for research on 1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide. In the field of medicine, further studies are needed to determine the potential of the compound as an anticancer agent and to investigate its mechanism of action in cancer cells. In agriculture, research is needed to optimize the use of the compound as a herbicide and to investigate its potential for use in other crops. In industry, research is needed to explore the potential of the compound in the production of dyes and pigments. Overall, further research is needed to fully understand the potential applications and limitations of this compound.
Synthesis Methods
The synthesis of 1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with ethyl chloroformate in the presence of triethylamine. The resulting product is then reacted with 4-amino-5-methyl-1H-pyrazole-3-carboxamide to yield the final product. The synthesis method has been optimized to improve the yield and purity of the compound, making it more suitable for various applications.
Scientific Research Applications
1-ethyl-5-methyl-N-(5-methyl-3-isoxazolyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in various fields. In the field of medicine, the compound has shown promising results as a potential anticancer agent, as it inhibits the growth of cancer cells. In agriculture, the compound has been used as a herbicide to control the growth of weeds in crops. The compound has also been studied for its potential applications in the industry, such as in the production of dyes and pigments.
Properties
IUPAC Name |
1-ethyl-5-methyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O2/c1-4-15-8(3)9(6-12-15)11(16)13-10-5-7(2)17-14-10/h5-6H,4H2,1-3H3,(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZUDRWNDXMLZGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)C(=O)NC2=NOC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.